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Compound of Interest

2-(2-fluoro-4-
Compound Name:
nitrophenyl)acetaldehyde

CAS No.: 1160623-39-1

Cat. No.: B8600204

Get Quote

Core Identity & Physicochemical Profile

2-(2-Fluoro-4-nitrophenyl)acetaldehyde is a highly reactive, electron-deficient aromatic
aldehyde. It serves as a critical "chiral-pool-free" building block for synthesizing indole
derivatives, isoquinolines, and phenethylamines, particularly where fluorination is required to
modulate metabolic stability (blocking CYP450 labile sites) or lipophilicity.
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Property Data

CAS Number 1160623-39-1

IUPAC Name 2-(2-fluoro-4-nitrophenyl)acetaldehyde
Molecular Formula CsHeFNO3

Molecular Weight 183.14 g/mol

Physical State

Pale yellow to orange oil or low-melting solid

(dependent on purity)

Solubility

Soluble in DCM, THF, EtOAc, DMSO; sparingly

soluble in water

Storage

-20°C, under Argon/Nitrogen (Hygroscopic & Air

Sensitive)

Key Functional Groups

Aldehyde (Electrophile), Nitro (Reducible),

Fluorine (Bioisostere)

Synthetic Pathways & Production

The synthesis of 2-(2-fluoro-4-nitrophenyl)acetaldehyde requires careful control of oxidation

states to prevent over-oxidation to the corresponding phenylacetic acid. The two primary

industrial routes are Oxidation of the Phenethanol and Hydrolysis of Enol Ethers.

Route A: Selective Oxidation (Recommended for Lab Scale)

This route utilizes 2-(2-fluoro-4-nitrophenyl)ethanol as the immediate precursor. To avoid over-

oxidation, mild oxidants such as Dess-Martin Periodinane (DMP) or Swern conditions are

preferred over Jones reagent.

e Step 1: Precursor synthesis via nucleophilic attack of nitromethane on 2-fluoro-4-

nitrobenzaldehyde (Henry Reaction) followed by reduction, OR from 2-fluoro-4-nitrotoluene

via radical bromination and homologation.

o Step 2: Oxidation of the alcohol to the aldehyde.[1]

Route B: Homologation from Toluene Derivative (Industrial Scale)
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Starting from 2-fluoro-4-nitrotoluene, this route builds the carbon chain.
e Radical Bromination: 2-fluoro-4-nitrotoluene + NBS

2-fluoro-4-nitrobenzyl bromide.

e Cyanation: Displacement with NaCN

2-fluoro-4-nitrophenylacetonitrile.

e Reduction/Hydrolysis: DIBAL-H reduction of the nitrile at -78°C followed by acidic hydrolysis
yields the aldehyde directly.

NBS, AIBN °
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2-(2-F-4-NO2-phenyl)ethanol or Swern Ox.
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Figure 1: Divergent synthetic pathways. Route A (bottom) offers milder conditions; Route B

(top) is more scalable.

Reactivity Profile & Mechanistic Insights

The unique reactivity of this compound stems from the interplay between the electron-
withdrawing nitro group and the reactive aldehyde tail.

A. The Aldehyde "Warhead" (Reductive Amination)

The primary utility in drug discovery is reductive amination. The aldehyde condenses rapidly
with primary or secondary amines to form imines/iminiums, which are reduced (using
NaBH(OAC)s3) to form phenethylamines.

o Application: Synthesis of dopamine analogs or norepinephrine reuptake inhibitors where the
2-fluoro group blocks metabolic hydroxylation.
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B. Indole Synthesis (Reductive Cyclization)

This is a high-value application. The nitro group (position 4) and the aldehyde (position 1 side
chain) can participate in cyclization reactions if the nitro is reduced to an amine.

¢ Mechanism: Reduction of the -NO2z group to -NHz2 generates an aniline. The amine then
attacks the internal aldehyde (intramolecular condensation) to form a dihydroindole or indole
(after oxidation).

e Note: The 2-fluoro substituent remains on the indole ring (at position 4, 5, or 6 depending on
cyclization mode), providing a fluorinated scaffold for serotonin receptor modulators.

C. Stability of the Fluorine Substituent

Unlike 1-fluoro-2,4-dinitrobenzene (Sanger’s reagent), the fluorine atom in this molecule is
meta to the nitro group.

o Implication: The fluorine is NOT highly activated for Nucleophilic Aromatic Substitution
(SNAr). It is relatively stable to nucleophiles unless extreme forcing conditions are used. This
allows the aldehyde chemistry to proceed without losing the fluorine atom.
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Figure 2: Reactivity map highlighting the divergent utility in heterocyclic synthesis vs. linear
amine formation.

Handling, Stability & Safety
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o Oxidation Risk: Like all phenylacetaldehydes, this compound is prone to aerobic oxidation to
the corresponding acid (2-fluoro-4-nitrophenylacetic acid).

o Protocol: Store under argon at -20°C. If the compound solidifies or becomes
viscous/cloudy, check for acid formation via H-NMR (look for loss of -CHO peak at ~9.7

ppm).

o Polymerization: The compound may undergo self-aldol condensation if stored in basic
conditions. Keep strictly neutral or slightly acidic.

 Purification: Silica gel chromatography is possible, but the aldehyde can streak. Use a
buffered eluent or proceed immediately to the next step (telescoped synthesis) to avoid
isolation losses.

Applications in Drug Discovery

¢ Metabolic Blocking: The 2-fluoro substituent is strategically placed to block metabolic
oxidation at the ortho-position of the phenyl ring, a common clearance pathway for
phenethylamine drugs.

o Peptidomimetics: The aldehyde can be used in Ugi or Passerini multicomponent reactions to
generate complex peptidomimetic backbones containing the electron-deficient aryl group.

o Covalent Probes: While not a covalent inhibitor itself, the aldehyde can be converted to a
vinyl sulfone or acrylamide (via Wittig olefination) to target cysteine residues in kinases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. researchgate.net [researchgate.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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